Cas no 134179-40-1 (TBDMS-PEG4-OH)
TBDMS-PEG4-OH is a polyethylene glycol (PEG)-based linker featuring a tert-butyldimethylsilyl (TBDMS) protecting group at one terminus and a hydroxyl (-OH) group at the other. The TBDMS group provides stability and selective deprotection capabilities, making it useful in organic synthesis and bioconjugation applications. The PEG4 spacer enhances solubility and flexibility, facilitating controlled spacing between functional groups. This compound is particularly valuable in peptide and oligonucleotide synthesis, where protecting group strategies and hydrophilic linkers are essential. Its well-defined structure and compatibility with standard coupling reagents ensure reliable performance in complex molecular assemblies. The product is commonly employed in drug discovery and materials science for constructing tailored biomolecular architectures.
TBDMS-PEG4-OH structure
Product Name:TBDMS-PEG4-OH
CAS No:134179-40-1
MF:C14H32O5Si
MW:308.486386299133
MDL:MFCD25424114
CID:1242967
PubChem ID:329767337
Update Time:2025-06-08
TBDMS-PEG4-OH Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Tetraoxa-3-silapentadecan-15-ol, 2,2,3,3-tetramethyl-
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol
- 2-[2-[2-[2-[(tert-Butyldimethylsilanyl)oxy]ethoxy]ethoxy]ethoxy]ethanol
- 2,2,3,3-Tetramethyl-4,7,10,13-tetraoxa-3-silapentadecan-15-ol
- 2-[2-(2-TBDMSO-ethoxy)ethoxy]ethoxy]ethanol
- TBDMS-PEG4-OH
- W13670
- TBDMS-PEG4-alcohol
- SCHEMBL2832489
- 2-[2-[2-[2-(tert-Butyldimethylsilyloxy)ethoxy]ethoxy]ethoxy]ethanol
- 134179-40-1
- MFCD25424114
- CS-0035582
- 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy) -ethoxy]-ethoxy}-ethoxy)-ethanol
- DTXSID401170743
- Tetraethylene glycol mono(tert-butyl dimethylsilyl)ether
- TBDMS-PEG5
- DA-78232
- BS-52447
- AKOS040742687
- 2-{2-[2-(2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
- 3,6,9,12-Tetraoxa-13-silapentadecan-1-ol, 13,13,14,14-tetramethyl-
- HY-W042579
- 2-(2-{2-[2-(tert-Butyl-dimethyl-silanyloxy)-ethoxy]-ethoxy}-ethoxy)-ethanol
- C14H32O5Si
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-silapentadecan-1-ol
- Tetraethylene glycol, TBDMS derivative
- 13,13,14,14-Tetramethyl-3,6,9,12-tetraoxa-13-sila-1-pentadecanol, 97%
- SY125157
- tert-Butyldimethylsilyl tetragol
- BP-21717
- Tetraethylene glycol, mono(tert-butyldimethylmethyl)silyl ether
- SB67160
- 2-[2-[2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethoxy]ethoxy]ethanol
-
- MDL: MFCD25424114
- Inchi: 1S/C14H32O5Si/c1-14(2,3)20(4,5)19-13-12-18-11-10-17-9-8-16-7-6-15/h15H,6-13H2,1-5H3
- InChI Key: KZFZMISGZPOLJM-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCCOCCOCCOCCO
Computed Properties
- Exact Mass: 308.20196
- Monoisotopic Mass: 308.20190065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- Density: 0.959 g/mL at 25 °C
- Boiling Point: 330-338 °C/760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.447
- PSA: 57.15
TBDMS-PEG4-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21717-1g |
TBDMS-PEG5 |
134179-40-1 | 98% | 1g |
3990CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21717-5g |
TBDMS-PEG5 |
134179-40-1 | 98% | 5g |
11115CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21717-1g |
TBDMS-PEG5 |
134179-40-1 | 98% | 1g |
3990.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21717-5g |
TBDMS-PEG5 |
134179-40-1 | 98% | 5g |
11115.0CNY | 2021-07-14 | |
| TRC | T948010-50mg |
Tbdms-Peg4-Alcohol |
134179-40-1 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T948010-100mg |
Tbdms-Peg4-Alcohol |
134179-40-1 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T948010-500mg |
Tbdms-Peg4-Alcohol |
134179-40-1 | 500mg |
$ 365.00 | 2022-06-02 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BTO-4-250mg |
Tbdms-PEG4-alcohol |
134179-40-1 | >98.00% | 250mg |
¥60.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BTO-4-500mg |
Tbdms-PEG4-alcohol |
134179-40-1 | 95.00% | 500mg |
¥1800.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BTO-4-1g |
Tbdms-PEG4-alcohol |
134179-40-1 | >98.00% | 1g |
¥220.0 | 2023-09-19 |
TBDMS-PEG4-OH Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
134179-40-1 (TBDMS-PEG4-OH) Related Products
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- 131326-39-1(Ethanol, 2-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethoxy]-)
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